Cas no 101712-97-4 (2-Isopropylisoquinolin-1(2H)-one)

• Product Name: 2-Isopropylisoquinolin-1(2H)-one
• CAS No: 101712-97-4
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 124725
• PubChem ID: 14438177
• Update Time: 2025-04-18

2-Isopropylisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Isopropylisoquinolin-1(2H)-one
• 1(2H)-Isoquinolinone,2-(1-methylethyl)-
• 2-ISOPROPYL-1-ISOQUINOLINONE
• 2-propan-2-ylisoquinolin-1-one
• 2-(1-methylethyl)-1(2H)isoquinolinone
• 2-Isopropyl-1(2H)-isoquinolinone
• 2-isopropyl-2(2H)-isoquinolinone
• 2-(1-Methylethyl)-1(2H)-isoquinolinone
• 1(2H)-Isoquinolinone,2-(1-methylethyl)-(9CI)
• 1(2H)-Isoquinolinone, 2-(1-Methylethyl)-
• A15059
• 101712-97-4
• 2-(Propan-2-yl)isoquinolin-1(2H)-one
• DTXSID20560272
• FT-0651568
• AKOS015841735
• Q-100025
• SCHEMBL1757151
• JOAKYORQSQTACM-UHFFFAOYSA-N
• 2-Isopropyl-2H-isoquinolin-1-one

• Inchi： 1S/C12H13NO/c1-9(2)13-8-7-10-5-3-4-6-11(10)12(13)14/h3-9H,1-2H3
• InChI Key： JOAKYORQSQTACM-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C=CN1C(C)C

Computed Properties

• Exact Mass: 187.10000
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.106
• Boiling Point: 324.8 °C at 760 mmHg
• Flash Point: 148.9 °C
• PSA: 22.00000
• LogP: 2.58240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives